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Compound of Interest

Compound Name: 5-Deoxy-D-ribose

Cat. No.: B565693

Technical Support Center: 5-Deoxy-D-ribose and
Intermediates

This guide provides essential handling precautions, troubleshooting tips, and frequently asked
guestions for researchers, scientists, and drug development professionals working with 5-
Deoxy-D-ribose and its intermediates.

Frequently Asked Questions (FAQSs)

Q1: What is 5-Deoxy-D-ribose and what are its primary applications?

Al: 5-Deoxy-D-ribose is a deoxy sugar derived from D-ribose, where the hydroxyl group at the
5th carbon position is replaced by a hydrogen atom.[1] This structural change significantly
influences its chemical properties.[1] It is primarily used in chemical synthesis as a starting
material for other deoxy sugars, which are important in medicinal chemistry for developing
antiviral and anticancer medications.[1] Additionally, it serves as a model compound for
studying the characteristics of deoxy sugars, in prodrug design to improve drug delivery, and in
tracer studies when labeled with radioactive isotopes.[1]

Q2: What are the recommended storage conditions for 5-Deoxy-D-ribose?

A2: 5-Deoxy-D-ribose should be stored at 2-8°C.[1] It is typically supplied as a yellow to dark
orange thick, oily, or viscous liquid. For intermediates like 1,2,3-Triacetyl-5-deoxy-D-ribose, it
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Is crucial to store them in a well-ventilated area away from heat or ignition sources.
Q3: What personal protective equipment (PPE) is required when handling these compounds?

A3: When handling 5-Deoxy-D-ribose and its intermediates, standard laboratory PPE is
required. This includes appropriate protective gloves, clothing to prevent skin exposure, and
chemical safety goggles or eyeglasses that comply with OSHA or European Standard EN166
regulations. For intermediates that may cause respiratory irritation, such as 1,2,3-Triacetyl-5-
deoxy-D-ribose, a respirator may be necessary, and work should be conducted in a well-
ventilated area or under a fume hood.

Q4: What are the known hazards associated with 5-Deoxy-D-ribose intermediates?

A4: While specific toxicity data for 5-Deoxy-D-ribose is not thoroughly detailed, its
intermediates can present hazards. For example, 1,2,3-Triacetyl-5-deoxy-D-ribose is
classified as causing serious eye irritation and may also cause respiratory irritation. Prolonged
exposure to this intermediate could potentially lead to organ damage, affecting the liver or
kidneys.

Q5: What should | do in case of accidental exposure or a spill?

A5: In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
including under the eyelids, and seek medical attention.

o Skin Contact: Wash the affected area off with soap and plenty of water.

 Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial
respiration and consult a physician.

o Spill: For a small spill, sweep up the material, avoiding dust formation, and place it in a
suitable, closed container for disposal. Ensure the area is well-ventilated.

Q6: How should I dispose of 5-Deoxy-D-ribose and its related waste?
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A6: According to some institutional guidelines, 2-Deoxy-D-ribose (a related compound) is not
regulated as hazardous waste and may be eligible for standard trash disposal. However, for
intermediates and solutions, it is best to consult your institution's specific waste disposal
protocols. Contaminated materials and surplus or non-recyclable solutions should be offered to
a licensed disposal company.

Troubleshooting Guide

Problem/lssue Probable Cause(s) Recommended Solution(s)

Verify the CAS number. 5-
Deoxy-D-ribose is CAS 13039-

) ] ) 75-3 and appears as a viscous
Compound appears as a solid You may be working with a o ) )
_ _ liquid. Intermediates like 1,2,3-
or off-white powder instead of related compound or an ] )
) o ) ] Triacetyl-5-deoxy-D-ribose (a
a viscous liquid. intermediate. ]
white powder) or 2-Deoxy-D-

ribose (an off-white solid) have

different physical states.

5-Deoxy-D-ribose is sparingly
soluble in water and methanol.
o ) ) o Gentle warming or sonication
Difficulty dissolving the The compound has limited o )
N may aid dissolution, but always
compound. solubility.
check for temperature
sensitivity to avoid

degradation.

Always store the compound at

. ) The compound may have the recommended 2-8°C.
Inconsistent experimental ] )
" degraded due to improper Avoid exposure to strong
results.
storage. oxidizing agents, which are

incompatible.

Data Presentation

Summary of Physicochemical Properties
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1,2,3-Triacetyl-5-deoxy-D-

Property 5-Deoxy-D-ribose .
ribose
Not explicitly found, but is a
CAS Number 13039-75-3 _ _
key intermediate.
Molecular Formula CsH1004 C11H1607
Molecular Weight 134.13 g/mol 260.24 g/mol
Yellow to Dark Orange Thick ]
Appearance White Powder

Oily/Viscous Liquid

Storage Temperature

2-8°C

Cool, dry, well-ventilated area

away from heat.

Boiling Point 294.5 £ 19.0°C at 760 mmHg Not available
Melting Point Not applicable ~63-64°C
) ] Sparingly soluble in water;
N Sparingly soluble in Methanol ) ]
Solubility readily soluble in ethanol,

and Water.

acetone, chloroform.

Experimental Protocols

Protocol 1: Safe Weighing and Handling of Deoxy Sugars

» Preparation: Before handling, ensure you are wearing the required PPE: a lab coat, safety

goggles, and chemical-resistant gloves.

» Ventilation: If handling a powdered intermediate like 1,2,3-Triacetyl-5-deoxy-D-ribose,

perform all weighing and handling steps inside a chemical fume hood to avoid dust formation

and inhalation.

e Weighing: Use a clean, tared weigh boat or glassine paper on an analytical balance. Handle

the container carefully to minimize agitation.

o Transfer: Transfer the weighed compound directly to the reaction vessel. If any dust is

generated, gently wipe the area with a damp cloth or paper towel, which should then be
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disposed of as chemical waste.

o Cleanup: After use, securely close the primary container and store it at the recommended
temperature. Clean all surfaces and equipment used.

Protocol 2: Emergency Spill Response
o Alert Personnel: Immediately alert others in the vicinity of the spill.

o Assess the Spill: Determine the nature and size of the spill. For powdered intermediates,
avoid any actions that could make the dust airborne.

e Evacuate (if necessary): For large spills or if respiratory irritation is noted, evacuate the
immediate area.

e Cleanup (Small Spill):
o Ensure adequate ventilation.
o For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o For solid spills, carefully sweep up the material and place it into a suitable, closed
container for disposal. Do not dry sweep, as this can create dust. Moisten the material
slightly if necessary.

o Decontamination: Clean the spill area thoroughly with soap and water.

» Waste Disposal: Dispose of all cleanup materials and contaminated PPE as hazardous
waste according to your institution's guidelines.

Visualizations
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Caption: General workflow for handling 5-Deoxy-D-ribose from receipt to disposal.

Caption: Decision-making logic for responding to a chemical spill.
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Caption: Logic for selecting appropriate PPE based on the experimental task.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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